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Compound of Interest

Compound Name: 1-Propylpiperazine hydrobromide

CAS No.: 71888-56-7

Cat. No.: B1364149

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Chemists, and

Drug Development Professionals Focus: Structural elucidation, salt stoichiometry verification,

and comparative spectral analysis.

Executive Summary & Chemical Identity
1-Propylpiperazine dihydrobromide (CAS: 64262-23-3) is a critical piperazine building block

used in the synthesis of neuropharmacological agents and antimicrobial quinoxalines. Unlike its

free base counterpart, the dihydrobromide salt presents unique NMR challenges due to

protonation-induced chemical shift perturbations and solubility profiles.

This guide provides an authoritative analysis of the

H and

C NMR spectra, establishing a self-validating protocol for distinguishing the salt form from the
free base and identifying common impurities.
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The following diagram defines the atom numbering used throughout this analysis.

Figure 1: 1-Propylpiperazine Dihydrobromide Structure & Numbering
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Experimental Protocol: Sample Preparation
To ensure high-resolution data and accurate integration, the choice of solvent is critical. The

dihydrobromide salt is highly polar and ionic.

Solvent Selection Matrix
Primary Solvent (

): Recommended for routine purity analysis.

Pros: Excellent solubility (>50 mg/mL), suppression of exchangeable NH protons simplifies

the spectrum.

Cons: No observation of NH protons; potential overlap of HDO peak with ring protons

(approx. 4.79 ppm, usually distinct from piperazine signals).

Secondary Solvent (DMSO-

): Required for salt stoichiometry confirmation.
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Pros: Allows observation of acidic NH protons (broad peaks >9 ppm).

Cons: Viscosity leads to broader lines; hygroscopic nature requires dry box handling.

Preparation Workflow
Weighing: Accurately weigh 10–15 mg of analyte.

Dissolution: Add 0.6 mL of

(99.9% D). Vortex for 30 seconds until clear.

Filtration: If any turbidity persists (indicating free base impurities or inorganic salts), filter

through a glass wool plug.

Reference: Calibrate chemical shifts relative to residual HDO (4.79 ppm) or an internal

standard like TSP (0.00 ppm).

Spectral Analysis: H NMR Assignments
The protonation of both nitrogen atoms in the dihydrobromide salt causes a significant

deshielding effect, shifting signals downfield compared to the free base.

H NMR Data (400 MHz, )
Note: Values are representative of 1-alkylpiperazine di-salts.
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Position Assignment
Shift (

, ppm)
Multiplicity Integration

Mechanistic
Insight

C9
Terminal

Methyl
0.95 – 1.05

Triplet (

Hz)
3H

Least

affected by

N-protonation

due to

distance.

C8
Propyl

Methylene
1.70 – 1.85

Multiplet

(Sextet)
2H

Shielded alkyl

chain

environment.

C7

N-Methylene

(

)

3.10 – 3.25 Triplet 2H

Diagnostic:

Shifted

downfield by

~0.8 ppm vs.

free base due

to cationic

N1.

C2, C6

Ring Protons

(

to N1)

3.40 – 3.65
Broad

Multiplet
4H

Strongly

deshielded by

N1 positive

charge.

C3, C5

Ring Protons

(

to N4)

3.65 – 3.90
Broad

Multiplet
4H

Strongly

deshielded by

N4 positive

charge.

NH
Ammonium

Protons
N/A Not observed -

Exchange

with

occurs

rapidly.

C NMR Data (100 MHz, )
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Carbon
Shift (

, ppm)
Notes

C9 ~10.5 Terminal methyl.

C8 ~19.0 Propyl backbone.

C2, C6 ~48.0 - 50.0 Ring carbons (N1 side).

C3, C5 ~42.0 - 44.0 Ring carbons (N4 side).

C7 ~58.0
N-propyl

-carbon.

Comparative Analysis: Salt vs. Free Base
This section is critical for drug development professionals verifying the conversion of the free

base intermediate to the stable dihydrobromide salt.

Comparison Guide: Shift Differences ( )
The formation of the salt results in a global downfield shift, most pronounced at the positions

alpha to the nitrogen atoms.
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Proton Group
Free Base (

ppm)

Dihydrobromid
e Salt (

ppm)
(Shift) Interpretation

Ring Protons 2.80 – 2.90 3.40 – 3.90 +0.6 – 1.0

Primary

Indicator:

Protonation of

N1/N4 pulls

electron density,

deshielding ring

protons.

N-Propyl (

)
~2.30 ~3.15 +0.85

Diagnostic for N1

protonation.

Terminal ~0.90 ~1.00 +0.10

Minimal inductive

effect

propagation.

Comparison with Alternatives: 1-Methylpiperazine 2HBr
When selecting between propyl- and methyl-piperazine derivatives, the NMR profile offers

distinct fingerprints.

1-Methylpiperazine 2HBr: Shows a sharp singlet for the N-Methyl group at ~3.0 ppm.

1-Propylpiperazine 2HBr: Shows the characteristic triplet-multiplet-triplet pattern of the propyl

chain.

Differentiation: The propyl group adds lipophilicity but complicates the aliphatic region (1.0–

2.0 ppm), whereas the methyl derivative leaves this region clear.

Analytical Workflow & Troubleshooting
The following decision tree outlines the logical flow for validating the compound's identity and

purity.
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Figure 2: Analytical Workflow for Salt Verification
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Common Impurities & Artifacts
Residual Ethanol/Isopropanol: Often used in recrystallization. Look for quartets at 3.65 ppm

(EtOH) or septets at 4.0 ppm (IPA).
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Piperazine (Unsubstituted): Singlet at ~3.5 ppm (salt form). Distinguishable by the lack of

propyl chain signals.

pH Sensitivity: If the solution is not acidic enough (e.g., partial salt formation), the chemical

shifts will drift between the free base and salt values. Validation: Add a drop of DCl; if peaks

shift further downfield, the salt was incomplete.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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